Cas no 184954-60-7 (Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester)
184954-60-7 structure
Product Name:Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester
CAS No:184954-60-7
MF:C12H20N2O2S
MW:256.364401817322
CID:1378475
Update Time:2024-08-16
Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester
- Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
-
- Inchi: 1S/C12H20N2O2S/c1-12(2,3)16-11(15)14-10-6-4-9(5-7-10)13-8-17/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10-
- InChI Key: CFVYKEGQNIZMJB-MGCOHNPYSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](N=C=S)CC1
Computed Properties
- Exact Mass: 256.1247
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 389.0±22.0 °C(Predicted)
- PSA: 50.69
- pka: 12.18±0.40(Predicted)
Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
184954-60-7 (Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester) Related Products
- 247035-47-8(TERT-BUTYL N-(4-ISOTHIOCYANATOBUTYL)CARBAMATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk